Cas no 338978-90-8 (2-{6-Chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}acetic acid)

• Product Name: 2-{6-Chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}acetic acid
• CAS No: 338978-90-8
• CID: 4648263
• Update Time: 2025-10-28

2-{6-Chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-Chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}acetic acid

Additional information on 2-{6-Chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}acetic acid

2-{6-Chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}acetic Acid: A Comprehensive Overview

The compound with CAS No. 338978-90-8, commonly referred to as 2-{6-Chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}acetic acid, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzimidazole core, a chlorine substituent, and an acetic acid moiety. The combination of these structural elements contributes to its distinctive chemical properties and biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as cross-coupling reactions and multi-component synthesis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The benzimidazole ring system, a key structural component, is known for its versatility and ability to participate in various chemical transformations, making it a focal point in many research studies.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 2-{6-Chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}acetic acid exhibits potent antimicrobial properties, particularly against Gram-positive bacteria. This activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymatic pathways. Furthermore, preliminary research indicates that the compound may also possess anticancer properties, though more extensive studies are required to validate these findings.

The presence of multiple functional groups in this compound makes it an ideal candidate for further chemical modifications. For instance, the chlorine substituents can be readily replaced with other groups to explore their impact on the compound's properties. Additionally, the acetic acid moiety provides a platform for conjugation with other molecules, enabling the creation of hybrid compounds with enhanced functionality.

From an environmental perspective, understanding the degradation pathways of this compound is crucial. Research has demonstrated that under certain conditions, such as exposure to UV light or enzymatic action, the compound undergoes hydrolysis, leading to the formation of less complex molecules. This information is vital for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 2-{6-Chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}acetic acid represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.